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Compound of Interest

Compound Name: Lantanose A

Cat. No.: B1674490

As of late 2025, a detailed total synthesis protocol for Lantanose A, an oligosaccharide
isolated from the root of Lantana camara, has not been published in publicly accessible
scientific literature. While the structure and biological origin of Lantanose A are known, a
complete chemical synthesis from simpler starting materials has not been reported.

Lantanose A is identified as an oligosaccharide with the molecular formula C30H52026.[1] Its
natural source is the plant Lantana camara.[1]

Due to the absence of a published total synthesis, the creation of detailed application notes,
experimental protocols, quantitative data tables, and workflow diagrams as requested is not
possible at this time. Researchers, scientists, and drug development professionals interested in
the synthesis of Lantanose A may need to undertake de novo route design and development.
Such an endeavor would involve complex challenges inherent in oligosaccharide synthesis,
including stereoselective glycosidic bond formation and the use of intricate protecting group
strategies.

Further research and exploration in the field of carbohydrate chemistry may lead to the
development of a successful total synthesis of Lantanose A in the future. Interested parties are
encouraged to monitor the relevant chemical literature for any such advancements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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